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Compound of Interest

Compound Name: Laricitrin

Cat. No.: B037798 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Laricitrin is a methoxylated flavonoid, specifically a 3'-O-methylated derivative of myricetin,

found in various plant species, including those of the Larix genus. This compound and its

glycosides have garnered interest for their potential biological activities, including antioxidant

and skin-protective effects. Accurate and sensitive quantification of Laricitrin in different

matrices is crucial for pharmacokinetic studies, quality control of herbal products, and research

into its pharmacological effects. This application note details a robust and validated Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the detection and

quantification of Laricitrin.

Analytical Method

Liquid chromatography-mass spectrometry (LC-MS) is a highly effective technique for

analyzing the phytochemical composition of natural products, offering precision in the

detection, quantification, and characterization of various bioactive compounds like flavonoids.

For the analysis of flavonoids, reversed-phase liquid chromatography is a common approach,

typically utilizing C18 columns with a mobile phase consisting of an acidified aqueous solution

and an organic solvent such as acetonitrile or methanol.

Liquid Chromatography Parameters
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The chromatographic separation can be performed using a UPLC/HPLC system. The

parameters provided below are a robust starting point for the separation of Laricitrin.

Parameter Value

Column
Acquity UPLC BEH C18 (1.7 µm, 2.1 mm x 100

mm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Gradient Elution See Table 2

Table 2: Gradient Elution Program

Time (minutes) % Mobile Phase A % Mobile Phase B

0.0 95 5

1.0 95 5

8.0 40 60

9.0 5 95

10.0 5 95

10.1 95 5

12.0 95 5

Mass Spectrometry Parameters

A triple quadrupole mass spectrometer is recommended for quantitative analysis using Multiple

Reaction Monitoring (MRM). Electrospray ionization (ESI) is a suitable ionization technique for
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flavonoids.

Parameter Value

Ionization Mode
Electrospray Ionization (ESI), Positive and

Negative

Precursor Ion ([M+H]⁺) m/z 333.06

Precursor Ion ([M-H]⁻) m/z 331.04

Product Ion (Positive) To be optimized, e.g., m/z 318.0 (loss of CH₃)

Product Ion (Negative)
To be optimized, e.g., m/z 151.0 (Retro-Diels-

Alder fragment)

Capillary Voltage 3.5 kV

Gas Temperature 300 °C

Gas Flow 10 L/min

Nebulizer Pressure 35 psi

Method Validation

A comprehensive validation should be performed to ensure the reliability of the method. The

following tables summarize the expected performance characteristics, based on validated

methods for structurally similar flavonoids.

Table 3: Linearity and Sensitivity

Analyte
Linear Range
(ng/mL)

Correlation
Coefficient (r²)

LOD (ng/mL) LOQ (ng/mL)

Laricitrin 1 - 1000 > 0.995 0.5 1.0

Table 4: Accuracy and Precision
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Analyte
Spiked
Concentration
(ng/mL)

Accuracy (%
Recovery)

Intra-day
Precision (%
RSD)

Inter-day
Precision (%
RSD)

Laricitrin 5 98.5 < 5% < 8%

50 101.2 < 4% < 6%

500 99.8 < 3% < 5%

Table 5: Recovery and Matrix Effect

Analyte
Spiked
Concentration
(ng/mL)

Extraction
Recovery (%)

Matrix Effect (%)

Laricitrin 5 88.2 92.1

50 91.5 94.5

500 90.8 93.7

Protocols
Protocol 1: Standard Solution Preparation

Primary Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of Laricitrin reference standard

and dissolve it in 1.0 mL of methanol.

Working Stock Solution (100 µg/mL): Dilute 100 µL of the primary stock solution to 1.0 mL

with methanol.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the

working stock solution with a 50:50 mixture of methanol and water to achieve concentrations

ranging from 1 ng/mL to 1000 ng/mL.

Protocol 2: Sample Preparation from Plant Material (e.g., Larix Bark)

This protocol is based on methods for extracting polyphenols from larch bark.
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Grinding: Grind the dried plant material to a fine powder (e.g., 40 mesh).

Extraction:

Accurately weigh 1.0 g of the powdered sample into a centrifuge tube.

Add 20 mL of 70% ethanol in water.

Vortex for 1 minute to ensure thorough mixing.

Sonicate in an ultrasonic bath for 30 minutes at room temperature.

Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

Filtration and Dilution:

Collect the supernatant.

Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

Dilute the sample with the initial mobile phase (95% A, 5% B) if necessary to fall within the

calibration range.

Protocol 3: LC-MS/MS Analysis Workflow

Equilibrate the LC system with the initial mobile phase conditions for at least 15 minutes or

until a stable baseline is achieved.

Set up the injection sequence in the instrument software, including blanks, calibration

standards, quality control samples, and the prepared unknown samples.

Inject the samples and acquire data using the parameters outlined in the "Analytical Method"

section.

Process the data using the appropriate software. Generate a calibration curve by plotting the

peak area of the analyte against the concentration.
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Determine the concentration of Laricitrin in the unknown samples by interpolating their peak

areas from the calibration curve.

Visualizations
Laricitrin Analysis Workflow
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Figure 1: LC-MS/MS Workflow for Laricitrin Quantification
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Caption: LC-MS/MS Workflow for Laricitrin Quantification.
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Laricitrin in Skin Protection Signaling Pathway

Figure 2: Laricitrin's Role in Skin Protection
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Caption: Laricitrin's Role in Skin Protection.

To cite this document: BenchChem. [Application Note: Quantitative Analysis of Laricitrin
using a Validated LC-MS/MS Method]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037798#lc-ms-method-for-laricitrin-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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